Cas no 808132-81-2 (Benzene, 1-(2-bromo-2-fluoroethenyl)-2-methoxy-)

• Product name: Benzene, 1-(2-bromo-2-fluoroethenyl)-2-methoxy-
• CAS No: 808132-81-2
• MF: C₉H₈OFBr
• MW: 231.06162
• CID: 705014
• PubChem ID: 71421110

Benzene, 1-(2-bromo-2-fluoroethenyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromo-2-fluoroethenyl)-2-methoxy-
• 1-(2-bromo-2-fluoroethenyl)-2-methoxybenzene
• 808132-81-2
• DTXSID10840277

• Inchi： InChI=1S/C9H8BrFO/c1-12-8-5-3-2-4-7(8)6-9(10)11/h2-6H,1H3
• InChI Key： JJJSJSVLXRSXQP-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C=C(F)Br

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 3.2